Cas no 126388-92-9 (2-cyano-4-nitrobenzoic acid)

• Product Name: 2-cyano-4-nitrobenzoic acid
• CAS No: 126388-92-9
• MF: C₈H₄N₂O₄
• MW: 192.128361701965
• MDL: MFCD09999827
• CID: 1006437
• PubChem ID: 14468708
• Update Time: 2025-04-20

2-cyano-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyano-4-nitrobenzoic acid
• EN300-2773877
• SCHEMBL21051836
• DB-364994
• Benzoic acid, 2-cyano-4-nitro-
• DTXSID90560668
• 126388-92-9
• CHEMBL3350663

• MDL： MFCD09999827
• Inchi： 1S/C8H4N2O4/c9-4-5-3-6(10(13)14)1-2-7(5)8(11)12/h1-3H,(H,11,12)
• InChI Key： BLNXTHLTJNAHOI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1C#N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 192.01710661g/mol
• Monoisotopic Mass: 192.01710661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives